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Introduction
Sodium carbonate (Na₂CO₃) is a promising sorbent for CO₂ capture due to its low cost, wide

availability, and favorable thermodynamic properties.[1] This document provides detailed

application notes and experimental protocols for utilizing sodium carbonate in various CO₂

capture technologies. The information is intended for researchers and scientists in the field of

carbon capture and utilization (CCU) and related areas.

Sodium carbonate captures CO₂ through a reversible chemical reaction, primarily forming

sodium bicarbonate (NaHCO₃). This reaction is influenced by the presence of water,

temperature, and the physical form of the sodium carbonate sorbent.

Key Chemical Reactions:

The primary reaction for CO₂ capture by sodium carbonate in the presence of water is:

Na₂CO₃(s) + CO₂(g) + H₂O(g) ↔ 2NaHCO₃(s)[2]
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In some conditions, an intermediate salt, Wegscheider’s salt (Na₂CO₃•3NaHCO₃), can also be

formed:

Na₂CO₃(s) + 0.6 CO₂(g) + 0.6 H₂O(g) ↔ 0.4[Na₂CO₃•3NaHCO₃(s)][2]

Both of these forward reactions are exothermic. The reverse reactions, which release CO₂ for

collection and regenerate the sodium carbonate sorbent, are endothermic and are typically

achieved by heating the bicarbonate.[2]

Forms of Sodium Carbonate Sorbents
Sodium carbonate can be utilized in several forms for CO₂ capture, each with its own

advantages and disadvantages:

Dry Sorbents: These are typically used in processes where the sodium carbonate is in a

solid, powdered form. They are often supported on various materials to enhance surface

area and prevent sintering.[1][2]

Aqueous Solutions: Sodium carbonate can be dissolved in water to create a scrubbing

solution for CO₂. However, the low solubility of the resulting sodium bicarbonate can be a

limitation.[1]

Slurries: To overcome the solubility limitations of aqueous solutions, slurries containing solid

sodium bicarbonate can be used, increasing the overall capacity of the solvent.[1]

Hydrated Powders: Free-flowing hydrated sodium carbonate powders have shown

significantly enhanced CO₂ sorption capacity and kinetics due to the presence of a liquid

phase on the particle surface.[3]

Nanocomposites: Incorporating sodium carbonate into nanocarbon structures can prevent

crystal agglomeration, leading to improved efficiency and longevity.[4]

Hydrogels: Sodium carbonate-based hydrogels can offer self-reactivity without the need for

external moisture and show high CO₂ absorption capacity.

Quantitative Data on CO₂ Capture Performance
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The following tables summarize quantitative data on the CO₂ capture performance of various

sodium carbonate-based sorbents.

Table 1: CO₂ Capture Capacity of Different Sodium Carbonate Sorbents

Sorbent Type
CO₂ Capture
Capacity

Operating
Temperature
(°C)

Regeneration
Temperature
(°C)

Key Findings

Hydrated Sodium

Carbonate

Powder (HSCP-

70)

282 mg/g 30 - 50 Not specified

Achieved 90%

saturation uptake

within 16

minutes.[3]

Na₂CO₃-Carbon

Nanocomposite

(NaCH-923)

6.25 mmol/g Ambient ~80

Retained over

95% of its initial

CO₂ capture

capacity after 10

cycles.[4]

Dry Regenerable

Na₂CO₃ Sorbent

Up to 90% CO₂

capture
60 - 70 120 - 200

Little to no

reduction in

carbonation rate

or sorbent

capacity was

observed in

limited multicycle

tests.[5]

Na₂CO₃/Al₂O₃

Sorbent

39.238 mg

CO₂/g sorbent
50 Not specified

Optimized

conditions

include a vapor

pretreatment

time of 9 min and

an H₂O/CO₂

mole ratio of 1.[1]
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This section provides detailed methodologies for key experiments involving sodium carbonate-

based CO₂ capture.

Protocol 1: Preparation of Hydrated Sodium Carbonate
Powders (HSCPs)
Objective: To prepare free-flowing hydrated sodium carbonate powders with varying water

content for CO₂ capture experiments.

Materials:

Sodium carbonate (Na₂CO₃), anhydrous powder

Deionized water

Beaker

Spatula

Balance

Procedure:

Weigh the desired amount of anhydrous sodium carbonate powder into a beaker.

Calculate the required mass of deionized water to achieve the target weight percentage of

water. For example, for HSCP-70 (70 wt% Na₂CO₃), mix 7g of Na₂CO₃ with 3g of deionized

water.

Slowly add the deionized water to the sodium carbonate powder while continuously stirring

with a spatula.

Continue mixing until a homogeneous, free-flowing powder is obtained.

Store the prepared HSCP in a sealed container to prevent water evaporation before use.
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Protocol 2: Determination of CO₂ Sorption Capacity
using a Pressure Drop Method
Objective: To measure the CO₂ absorption capacity of a sodium carbonate-based sorbent in a

closed chamber.

Apparatus:

Sample chamber of known volume

Vacuum pump

Pure CO₂ gas cylinder with regulator

Pressure gauge

Balance

Procedure:

Place a known mass (e.g., 5 g) of the sodium carbonate sorbent into the sample chamber.

Seal the chamber and evacuate it to a specific pressure (e.g., -60 kPa) using the vacuum

pump.

Introduce pure CO₂ gas into the chamber until it reaches a predetermined initial pressure.

Monitor and record the pressure inside the chamber over time using the pressure gauge.

The CO₂ absorption is complete when the pressure inside the chamber stabilizes.

A blank experiment without the sorbent should be conducted to account for any pressure

changes not related to absorption.

Calculate the amount of CO₂ absorbed using the ideal gas law based on the pressure drop.

Protocol 3: CO₂ Capture in a Fixed-Bed Reactor
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Objective: To evaluate the CO₂ capture performance of a solid sodium carbonate sorbent under

dynamic flow conditions.

Apparatus:

Fixed-bed reactor (quartz or stainless steel tube)

Furnace with temperature controller

Mass flow controllers for different gases (CO₂, N₂, H₂O vapor)

Gas chromatograph (GC) or other CO₂ analyzer

Condenser to remove water from the outlet gas stream

Procedure:

Sorbent Preparation and Packing:

Prepare the desired sodium carbonate sorbent (e.g., supported on alumina).

Load a known amount of the sorbent into the fixed-bed reactor, ensuring uniform packing.

Pre-treatment/Activation:

Heat the reactor to a specific temperature (e.g., 300°C) under an inert gas flow (e.g., N₂)

to remove any adsorbed impurities.

Cool the reactor to the desired carbonation temperature.

Carbonation (CO₂ Capture):

Introduce a simulated flue gas mixture with a specific composition (e.g., 15% CO₂, 10%

H₂O, balance N₂) into the reactor at a controlled flow rate.

Maintain the reactor at the desired carbonation temperature (e.g., 60°C).

Continuously monitor the CO₂ concentration at the reactor outlet using a GC or CO₂

analyzer.
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The breakthrough point is reached when the CO₂ concentration at the outlet starts to

increase significantly.

Continue the experiment until the sorbent is saturated (outlet CO₂ concentration equals

inlet concentration).

Regeneration:

Switch the gas flow to an inert gas (e.g., N₂) or a high-concentration CO₂ stream.

Increase the reactor temperature to the regeneration temperature (e.g., 160°C).[2]

Monitor the CO₂ concentration in the outlet gas to determine the completion of

regeneration.

Cool the reactor back to the carbonation temperature for the next cycle.

Cyclic Operation:

Repeat the carbonation and regeneration steps for multiple cycles to evaluate the stability

and durability of the sorbent.

Protocol 4: Thermogravimetric Analysis (TGA) for CO₂
Capture
Objective: To study the kinetics and capacity of CO₂ capture by a sodium carbonate sorbent by

measuring the change in mass.

Apparatus:

Thermogravimetric Analyzer (TGA)

Gas flow system for CO₂, N₂, and H₂O vapor

Procedure:

Place a small, accurately weighed sample of the sodium carbonate sorbent into the TGA

crucible.
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Heat the sample to a specific temperature under an inert atmosphere (N₂) to remove any

moisture or volatile impurities.

Cool the sample to the desired carbonation temperature.

Introduce a gas mixture containing CO₂ and H₂O vapor at a controlled flow rate.

Record the mass of the sample as a function of time. The increase in mass corresponds to

the amount of CO₂ and H₂O captured.

After the carbonation step, switch the gas to an inert atmosphere and increase the

temperature to the regeneration temperature.

Record the mass loss during regeneration, which corresponds to the release of CO₂ and

H₂O.

The data obtained can be used to calculate the CO₂ capture capacity and to study the

kinetics of the carbonation and regeneration reactions.

Visualizations
The following diagrams illustrate key processes in the application of sodium carbonate for CO₂

capture.
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Caption: General workflow of CO₂ capture and regeneration using sodium carbonate.
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Caption: Experimental workflow for CO₂ capture in a fixed-bed reactor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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